8-[(3-Methoxyphenyl)methyl]-5-(4-methylphenyl)-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.0^{2,6}.0^{11,15}]hexadeca-1(16),2,4,6,9,11(15)-hexaene

• IUPAC Name: 8-[(3-methoxyphenyl)methyl]-5-(4-methylphenyl)-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),2,4,6,9,11(15)-hexaene
• InChI: InChI=1S/C26H21N3O3/c1-16-6-8-18(9-7-16)25-21-14-29(13-17-4-3-5-19(10-17)30-2)22-12-24-23(31-15-32-24)11-20(22)26(21)28-27-25/h3-12,14H,13,15H2,1-2H3
• InChI Key: XVXCEAORBRNAQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3C2=CN(C4=CC5=C(C=C43)OCO5)CC6=CC(=CC=C6)OC
• Molecular Formula: C26H21N3O3
• Molecular Weight: 423.5 g/mol
• CAS No.: 866348-49-4

Description

8-[(3-Methoxyphenyl)methyl]-5-(4-methylphenyl)-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.0^{2,6}.0^{11,15}]hexadeca-1(16),2,4,6,9,11(15)-hexaene is a useful research compound. Its molecular formula is C26H21N3O3 and its molecular weight is 423.472. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on compounds with complex structures, such as the one mentioned, often focuses on their synthesis and characterization. Studies like those by Yu. M. Sadykova et al. (2011) on the reaction of 3-methoxy-2-methylphenol with various agents show the intricate processes involved in creating novel compounds with potential applications in materials science, chemistry, and possibly pharmaceuticals, excluding direct drug use and side effects Yu. M. Sadykova, N. V. Dalmatova, A. R. Burilov, M. A. Pudovik, A. B. Dobrynin, 2011.

Molecular Modeling and Electrochemical Studies

Compounds with unique structures are also subjects for electrochemical studies and molecular modeling to understand their behavior and potential applications in fields like energy storage and sensors. For instance, Christa Grogger et al. (2004) explored the electrochemical oxidation of cyclic alkyl disulfide derivatives, providing insights into their redox properties and possible applications in electrochemical devices and materials science Christa Grogger, S. Fattakhov, V. Jouikov, M. Shulaeva, V. Reznik, 2004.

Antiproliferative Activities and Novel Syntheses

Research by Anita Kiss et al. (2019) into stereocontrolled synthesis of compounds and their antiproliferative activities signifies the exploration of chemical structures for therapeutic applications, focusing on the potential for cancer treatment without discussing specific drug uses or side effects. This type of research underlines the role of synthetic chemistry in developing new molecules with potential biomedical applications Anita Kiss, J. Wölfling, E. Mernyák, É. Frank, Zsanett Benke, S. A. S. Tahaei, I. Zupkó, S. Mahó, G. Schneider, 2019.